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Compound of Interest

Compound Name: epi-Sancycline Hydrochloride

Cat. No.: B12287659

An In-depth Guide to the Molecular Weight of epi-Sancycline Hydrochloride

This technical guide provides a comprehensive overview of the molecular weight of epi-
Sancycline Hydrochloride, a semi-synthetic antibiotic related to the tetracycline family. The
document is intended for researchers, scientists, and professionals in the field of drug
development who require precise chemical and physical data for this compound.

Chemical Identity and Molecular Weight

epi-Sancycline Hydrochloride is the hydrochloride salt of epi-Sancycline. The addition of
hydrochloric acid to the parent compound, epi-Sancycline (C21:H22N207, MW: 414.41 g/mol ),
results in the formation of the hydrochloride salt.[1][2]

The key quantitative data for epi-Sancycline Hydrochloride are as follows:
e Chemical Formula: C21H23CIN207[1][3][4]
e Molecular Weight: 450.87 g/mol [1][3][4]

Data Presentation: Elemental Composition

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The table below details the elemental composition of epi-Sancycline Hydrochloride and the
contribution of each element to its total molecular weight.
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. Standard Total Percent
Atomic . L .

Element Symbol = ¢ Atomic Contributio Compositio

oun

Weight (u) n (u) n

Carbon C 21 12.011 252.231 55.94%
Hydrogen H 23 1.008 23.184 5.14%
Chlorine Cl 1 35.453 35.453 7.86%
Nitrogen N 2 14.007 28.014 6.21%
Oxygen (@] 7 15.999 111.993 24.84%
Total 450.875 100%

Note: The total molecular weight is calculated based on standard atomic weights and may
show minor rounding differences from source to source. The elemental analysis percentages
are consistent with published data.[3]

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry

The molecular weight of a small molecule like epi-Sancycline Hydrochloride is most
accurately determined experimentally using mass spectrometry (MS). High-resolution mass
spectrometry (HRMS) platforms, such as Time-of-Flight (TOF) or Orbitrap analyzers, are
preferred for their ability to provide precise mass measurements, which can confirm the
elemental formula.[2]

Below is a generalized protocol for this determination.

Objective: To experimentally verify the molecular weight of an epi-Sancycline Hydrochloride
sample.

Materials:
o epi-Sancycline Hydrochloride sample

e High-purity solvents (e.g., acetonitrile, methanol, water)
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e Acid modifier (e.g., formic acid)
¢ Mass spectrometer (e.g., ESI-QTOF or Orbitrap)
» Calibration standard with known masses covering the desired range
Methodology:
e Sample Preparation:
o Accurately weigh a small amount of the epi-Sancycline Hydrochloride sample.

o Dissolve the sample in a suitable solvent system to a final concentration of approximately
1 pg/mL. A typical solvent for Electrospray lonization (ESI) is a mixture of acetonitrile and
water (e.g., 50:50 v/v) with 0.1% formic acid to promote protonation.

e Instrument Calibration:

o Calibrate the mass spectrometer across the desired mass range using a well-
characterized calibration standard.[5] This step is crucial for ensuring high mass accuracy.
The calibration should be performed immediately before the analysis.[5]

¢ lonization and Analysis:

o Introduce the sample solution into the mass spectrometer's ion source, typically via direct
infusion or through a liquid chromatography (LC) system.

o Electrospray lonization (ESI) is a common "soft" ionization technique suitable for this
molecule, as it minimizes fragmentation and primarily generates the protonated molecular
ion [M+H]*.[2][4]

o The generated ions are then transferred to the mass analyzer, which separates them
based on their mass-to-charge ratio (m/z).

o Data Acquisition and Interpretation:

o Acquire the mass spectrum. For epi-Sancycline Hydrochloride (formula weight of
450.87), the primary ion of interest would be the protonated molecule [C21H23CIN207 +
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H]+.
o The expected m/z value for this singly charged ion would be approximately 451.88.

o The resulting spectrum plots ion intensity against the m/z ratio. The prominent peak
corresponding to the analyte allows for the determination of its molecular mass.[4]

Visualizations

The following diagrams illustrate the logical and experimental workflows related to determining

the molecular weight of epi-Sancycline Hydrochloride.
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Theoretical Calculation Workflow

Identify Chemical Formula
(C21H23CIN207)

List Constituent Elements
(C,H, CI,N, O)

G:ind Standard Atomic Weights]

for each Element

(Sum All Values]

[Multiply Weight by Atom Counﬂ

Final Molecular Weight
(450.87 g/mol)
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Experimental Verification Workflow (Mass Spectrometry)

1. Sample Preparation
(Dissolve Compound)

2. Instrument Calibration
(Using Known Standard)

3. lonization
(e.g., Electrospray - ESI)

4. Mass Analysis
(e.g., TOF Analyzer)

nerate Mass Spectrum)

5. Data Acquisition
(Ge

6. Interpretation
(Identify [M+H]* Peak)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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